Cas no 87292-49-7 (5,7,3',4'-Tetra-O-benzylepicatechin)

5,7,3',4'-Tetra-O-benzylepicatechin Properties

Names and Identifiers

• 2H-1-Benzopyran-3-ol,2-[3,4-bis(phenylmethoxy)phenyl]-3,4-dihydro-5,7-bis(phenylmethoxy)-,(2R,3R)-
• tetrabeuzyl-(-)-epicatechin
• (-)-epicatechin
• (2R,3R)-3'',4'',5,7-tetra-O-benzylflavan-3-ol
• (2R,3R)-5,7,3'',4''-tetrabenzyloxyflavan-3-ol
• (2R,3R)-5,7,3'',4''-tetra-O-benzyl-epicatechin
• (2R,5S)-2-Trichloromethyl-1-aza-3-oxabicyclo[3.3.0]octan-4-one
• 5,7-bis-benzyloxy-2-(3,4-bis-benzyloxyphenyl)chroman-3-ol
• 87292-49-7
• DTXSID00457474
• SCHEMBL9101384
• (2R,3R)-2-[3,4-bis(phenylmethoxy)phenyl]-5,7-bis(phenylmethoxy)-3,4-dihydro-2H-chromen-3-ol
• +Expand

• InChIKey： NRJRMFXLQSNZGY-BVXKYASOSA-N
• Inchi： InChI=1S/C43H38O6/c44-38-26-37-40(47-29-33-17-9-3-10-18-33)24-36(45-27-31-13-5-1-6-14-31)25-41(37)49-43(38)35-21-22-39(46-28-32-15-7-2-8-16-32)42(23-35)48-30-34-19-11-4-12-20-34/h1-25,38,43-44H,26-30H2/t38-,43-/m1/s1
• SMILES： O(c2ccc(cc2OCc1ccccc1)[C@H]6Oc5cc(OCc3ccccc3)cc(OCc4ccccc4)c5C[C@H]6O)Cc7ccccc7

Computed Properties

• Exact Mass: 650.26700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 13
• Monoisotopic Mass: 650.26683893g/mol
• Heavy Atom Count: 49
• Complexity: 921
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• LogP: 9.03970
• PSA: 66.38000
• Boiling Point: 813.8±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 445.9±34.3 °C
• Solubility: Chloroform, Ethyl Acetate
• Density: 1.2±0.1 g/cm3